Cas no 851718-50-8 (N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851718-50-8
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5845565
• PubChem ID: 4364068
• Update Time: 2025-06-08

N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(1-acetyl-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[3-[1-acetyl-4,5-dihydro-5-(4-methylphenyl)-1H-pyrazol-3-yl]phenyl]-
• F0621-0490
• N-[3-[2-acetyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• AKOS024588181
• N-{3-[1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• 851718-50-8
• N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C19H21N3O3S/c1-13-7-9-15(10-8-13)19-12-18(20-22(19)14(2)23)16-5-4-6-17(11-16)21-26(3,24)25/h4-11,19,21H,12H2,1-3H3
• InChI Key： DPTWCGFMRAOWTO-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=C(C)C=C3)N(C(C)=O)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 371.13036271g/mol
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 549.5±60.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851718-50-8): A Comprehensive Overview

N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, with the CAS number 851718-50-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, which include a pyrazole ring, an acetyl group, and a methanesulfonamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide can be represented as follows: C₂₀H₂₂N₄O₃S. The compound's molecular weight is approximately 390.47 g/mol. The presence of the methanesulfonamide group imparts significant hydrophilic properties to the molecule, which can influence its solubility and bioavailability.

In recent years, N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has also demonstrated potential as an analgesic agent. Research conducted on animal models has indicated that the compound can significantly reduce pain responses, suggesting its utility in pain management therapies. The mechanism of action is believed to involve the modulation of nociceptive pathways in the central nervous system.

The pharmacokinetic profile of N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has been another focus of recent studies. Preliminary data suggest that the compound exhibits good oral bioavailability and a favorable half-life, which are important factors for its potential use in drug development. Additionally, the compound's low toxicity and minimal side effects have been noted in preclinical trials, further supporting its safety profile.

In the context of drug discovery and development, N-{3-1-acetyl-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-y\-lphenyl}methanesulfonamide represents a valuable lead compound. Its unique structure and diverse biological activities make it an attractive target for further optimization through medicinal chemistry approaches. Researchers are actively exploring structural modifications to enhance its potency and selectivity for specific therapeutic targets.

The potential applications of N-{3\-1-acetyl\-5\-(4\-methylphenyl)\--4\,-\--5\-dihydro\-1H\-pyrazol\-3\-y\-lphenyl}methanesulfonamide extend beyond inflammation and pain management. Recent studies have also investigated its anti-cancer properties. Preliminary findings suggest that the compound can induce apoptosis in cancer cells and inhibit tumor growth in vitro and in vivo. These results highlight the compound's potential as a novel anti-cancer agent.

In conclusion, N-{3\-1-acetyl\-5\-(4\-methylphenyl)\--4\,-\--5\-dihydro\-1H\-pyrazol\-3\-y\-lphenyl}methanesulfonamide (CAS No. 851718\-50\--8) is a multifaceted compound with promising therapeutic potential. Its anti-inflammatory, analgesic, and anti-cancer properties make it a subject of ongoing research in various fields of medicinal chemistry and pharmacology. As research continues to uncover new insights into its mechanisms of action and biological activities, this compound holds significant promise for future drug development efforts.